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Compound of Interest

Compound Name: 2-Fluoro-3-nitro-4-picoline

Cat. No.: B092188

Essential Safety and Handling Guide for 2-Fluoro-3-
hitro-4-picoline

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling 2-
Fluoro-3-nitro-4-picoline. The following procedural guidance is based on the known hazards
of structurally similar compounds, including other fluorinated and nitrated pyridines.

Hazard Identification and Classification

While a specific Safety Data Sheet (SDS) for 2-Fluoro-3-nitro-4-picoline is not readily
available, data from analogous compounds such as 2-Chloro-3-nitropyridine and other
fluorinated picolines suggest the following potential hazards:

» Acute Toxicity (Oral): Harmful if swallowed.[1][2]

Skin Corrosion/Irritation: Causes skin irritation.[1][2][3]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[1][2][3]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1][2][3]

Flammability: May be a flammable liquid and vapor.[3]
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GHS Hazard Statements (Anticipated):

e H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1][3]

H319: Causes serious eye irritation.[1][3]

H335: May cause respiratory irritation.[1][3]

H226: Flammable liquid and vapour.[3]

Signal Word: Warning or Danger[1][2]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling 2-Fluoro-3-nitro-4-picoline.
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PPE Category

Specifications

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Butyl rubber, Nitrile
rubber). Gloves must be
inspected prior to use. Use
proper glove removal
technique to avoid skin
contact.[3][4]

To prevent skin contact and
absorption. A conservative
approach is recommended due
to the lack of specific

breakthrough time data.

Eye and Face Protection

Wear tightly fitting safety
goggles with side-shields or a
face shield.[5]

To protect against splashes
and vapors that can cause

serious eye irritation.

Skin and Body Protection

Wear a flame-retardant,
antistatic protective lab coat.
Full-length pants and closed-
toe shoes are mandatory. For
procedures with a higher risk
of splashing, consider a
chemical-resistant apron or

coveralls.[2][3]

To protect skin from contact
and to provide a barrier

against potential splashes.

Respiratory Protection

All work should be conducted
in a certified chemical fume
hood. If engineering controls
are not sufficient, an air-
purifying respirator (APR) with
organic vapor cartridges is

recommended.[2][6]

To minimize inhalation
exposure to vapors, which may

cause respiratory irritation.

Handling and Storage

Handling:

o Work in a well-ventilated area, preferably in a chemical fume hood.[5][7]

e Avoid contact with skin, eyes, and clothing.[3][4]

© 2025 BenchChem. All rights reserved. 3/10

Tech Support


https://www.cdhfinechemical.com/images/product/msds/37_1579879111_2-FLUOROPYRIDINE-CASNO-372-48-5-MSDS.pdf
https://www.chemicalbook.com/msds/2-fluoro-4-trifluoromethyl-pyridine.pdf
https://www.echemi.com/sds/4-fluoro-3-picoline-pd180930101385.html
https://www.sigmaaldrich.com/US/en/sds/aldrich/131490
https://www.cdhfinechemical.com/images/product/msds/37_1579879111_2-FLUOROPYRIDINE-CASNO-372-48-5-MSDS.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/131490
https://www.fishersci.com/store/msds?partNumber=AC149330250&productDescription=2-PICOLINE+25ML&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/4-fluoro-3-picoline-pd180930101385.html
https://www.fishersci.com/store/msds?partNumber=AC131132500&productDescription=3-PICOLINE%2C+99%25+250ML3-PICOLI&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_1579879111_2-FLUOROPYRIDINE-CASNO-372-48-5-MSDS.pdf
https://www.chemicalbook.com/msds/2-fluoro-4-trifluoromethyl-pyridine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Do not breathe dust, fume, gas, mist, vapors, or spray.[1]

Wash hands thoroughly after handling.[1]

Keep away from heat, sparks, open flames, and other ignition sources. No smoking.[6]

Use non-sparking tools and take precautionary measures against static discharges.[6]

Do not eat, drink, or smoke when using this product.[1]

Storage:

Store in a cool, dry, and well-ventilated place.[6][7]

Keep the container tightly closed.[6][7]

Store locked up.[6]

Incompatible materials include strong oxidizing agents, acids, acid chlorides, and acid
anhydrides.[8][9]

First Aid Measures
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Exposure Route

First Aid Protocol

If Inhaled

Move the person into fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration and consult a doctor

immediately.[5]

In Case of Skin Contact

Take off contaminated clothing immediately.
Wash off with soap and plenty of water. Consult
a doctor.[5]

In Case of Eye Contact

Rinse with pure water for at least 15 minutes.

Consult a doctor.[5]

If Swallowed

Rinse mouth with water. Do NOT induce
vomiting. Never give anything by mouth to an
unconscious person. Call a doctor or Poison

Control Center immediately.[5]

Spill and Disposal Plan

Spill Response:

[7]

Disposal:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure adequate ventilation.

Contain: Use an inert absorbent material (e.g., sand, earth, vermiculite) to contain the spill.

Collect: Carefully collect the absorbed material into a suitable, closed container for disposal.

Decontaminate: Clean the spill area thoroughly.

PPE: Wear appropriate personal protective equipment during cleanup.

o Dispose of this chemical and its container at an approved waste disposal plant.[2][6][7]
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e Do not allow the product to enter drains.[4]
» Offer surplus and non-recyclable solutions to a licensed disposal company.[3]
» Dispose of contaminated packaging as unused product.[4]

Experimental Workflow and Safety Procedures

The following diagrams illustrate the necessary workflows for safely handling 2-Fluoro-3-nitro-

4-picoline.
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Safe Handling Workflow for 2-Fluoro-3-nitro-4-picoline
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Review SDS of Analogous Compounds

\ /

Don Appropriate PPE

Y

Verify Fume Hood Functionality

\ /

Assemble All Necessary Materials

Proceed to Handling

Hangling
\

Weigh/Measure in Fume Hood

\ /

Perform Reaction in Fume Hood

Proceed to Cleanup

Cleanup i; Disposal

Decontaminate Glassware & Surfaces

\

Segregate & Label Waste

\ /

Dispose of Waste via Approved Channels

\

Doff & Dispose of Contaminated PPE
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Caption: A flowchart outlining the key steps for the safe handling of 2-Fluoro-3-nitro-4-

picoline, from preparation to disposal.

Emergency Response Protocol

Spill or Exposure Occurs

Spill Response

Personal Exposure

Click to download full resolution via product page

Caption: A diagram illustrating the immediate actions to take in the event of a spill or personal

exposure to 2-Fluoro-3-nitro-4-picoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2-Fluoro-3-
nitro-4-picoline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092188#personal-protective-equipment-for-handling-
2-fluoro-3-nitro-4-picoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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